[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol

• IUPAC Name: [1-[1-(2-phenylethyl)piperidin-4-yl]piperidin-3-yl]methanol
• InChI: InChI=1S/C19H30N2O/c22-16-18-7-4-11-21(15-18)19-9-13-20(14-10-19)12-8-17-5-2-1-3-6-17/h1-3,5-6,18-19,22H,4,7-16H2
• InChI Key: FLIYQTMRXQXXTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CCC3=CC=CC=C3)CO
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol, also known as PEPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol acts as a positive allosteric modulator of AMPA receptors, which are involved in synaptic plasticity and memory formation. By enhancing the activity of these receptors, [1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol can improve cognitive function and potentially treat neurological disorders.
Biochemical and Physiological Effects:
[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol has been shown to enhance long-term potentiation (LTP), a process that is involved in synaptic plasticity and memory formation. It has also been shown to increase the density of dendritic spines, which are structures involved in synaptic transmission. In animal models, [1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol has been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol has several advantages for lab experiments, including its ability to enhance synaptic plasticity and improve cognitive function in animal models. However, there are also limitations to its use, including its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

Future research on [1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol could focus on its potential therapeutic applications in the treatment of neurological disorders. It could also explore the mechanisms underlying its effects on synaptic plasticity and memory formation. Additionally, research could investigate the safety and efficacy of [1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol in human clinical trials.

Synthesis Methods

[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol can be synthesized using a multi-step process that involves the reaction of piperidine with various reagents. The first step involves the reaction of piperidine with acetic anhydride to form N-acetylpiperidine. This compound is then reacted with benzyl bromide to form N-benzylpiperidine. The final step involves the reduction of N-benzylpiperidine with sodium borohydride to form [1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol.

Scientific Research Applications

[1'-(2-phenylethyl)-1,4'-bipiperidin-3-yl]methanol has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. It has been shown to enhance synaptic plasticity and improve cognitive function in animal models.